4-({[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]imino}methyl)-1,2-benzenediol

• IUPAC Name: 4-[(E)-(3,4-dihydroxyphenyl)methylideneamino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H11N5O2S/c20-11-2-1-9(7-12(11)21)8-16-19-13(17-18-14(19)22)10-3-5-15-6-4-10/h1-8,20-21H,(H,18,22)/b16-8+
• InChI Key: NLHRLWQZJWDONZ-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=NN2C(=NNC2=S)C3=CC=NC=C3)O)O
• Isomeric SMILES: C1=CC(=C(C=C1/C=N/N2C(=NNC2=S)C3=CC=NC=C3)O)O
• Molecular Formula: C14H11N5O2S
• Molecular Weight: 313.34 g/mol

Description

This compound is a unique chemical with the linear formula C14H11N5OS . It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The molecular weight of this compound is 297.341 .

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, heterocyclic Schiff base ligands were synthesized by the condensation of 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)phenol with salicylaldehyde derivatives in a 1:1 molar ratio. These ligands were then used to form complexes with Co(II), Ni(II), Cu(II), and Zn(II) metal ions.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazol-4-yl ring, which is a common structure in many bioactive compounds. The structure also includes a pyridinyl group, which is a familiar structure in many natural products and bioactive pharmaceuticals.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, the possibility of S-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring has been shown in related compounds.